Cas no 475272-63-0 (6-(Benzyloxy)-5-nitropicolinic Acid)

• Product Name: 6-(Benzyloxy)-5-nitropicolinic Acid
• CAS No: 475272-63-0
• MF: C₁₃H₁₀N₂O₅
• MW: 274.22890329361
• CID: 2125244
• Update Time: 2023-08-04

6-(Benzyloxy)-5-nitropicolinic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)-5-nitropicolinic acid
• PHKLKEKFKXTMOR-UHFFFAOYSA-N
• 6-(Benzyloxy)-5-nitropicolinic Acid

• Inchi： 1S/C13H10N2O5/c16-13(17)10-6-7-11(15(18)19)12(14-10)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17)
• InChI Key： PHKLKEKFKXTMOR-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C(=O)O)N=1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 105